3-{[(2,4-dichloro-6-methylbenzyl)amino]methyl}-3-piperidinol dihydrochloride

• IUPAC Name: 3-[[(2,4-dichloro-6-methylphenyl)methylamino]methyl]piperidin-3-ol
• InChI: InChI=1S/C14H20Cl2N2O/c1-10-5-11(15)6-13(16)12(10)7-18-9-14(19)3-2-4-17-8-14/h5-6,17-19H,2-4,7-9H2,1H3
• InChI Key: LQBBBGLKFBSKNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CNCC2(CCCNC2)O)Cl)Cl
• Molecular Formula: C14H20Cl2N2O
• Molecular Weight: 303.2 g/mol

Description

3-{[(2,4-dichloro-6-methylbenzyl)amino]methyl}-3-piperidinol dihydrochloride, also known as JNJ-7925476, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been studied for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-{[(2,4-dichloro-6-methylbenzyl)amino]methyl}-3-piperidinol dihydrochloride involves its interaction with ion channels in the brain. Specifically, it has been shown to inhibit the activity of voltage-gated sodium channels and transient receptor potential channels, which are involved in the transmission of pain signals and the regulation of neuronal excitability. By inhibiting these channels, this compound can reduce pain and prevent seizures.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to reduce pain and inflammation in animal models of neuropathic pain and arthritis. Additionally, this compound has been shown to have anticonvulsant effects in animal models of epilepsy. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[(2,4-dichloro-6-methylbenzyl)amino]methyl}-3-piperidinol dihydrochloride is that it is a selective inhibitor of certain ion channels, which makes it a useful tool compound for studying the function of these channels. Additionally, this compound has been shown to have good bioavailability and pharmacokinetic properties, which makes it a potential candidate for drug development. However, one limitation of this compound is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the study of 3-{[(2,4-dichloro-6-methylbenzyl)amino]methyl}-3-piperidinol dihydrochloride. One area of research is the development of this compound as a potential therapeutic agent for the treatment of neurological disorders such as epilepsy and neuropathic pain. Additionally, this compound could be used as a tool compound for studying the function of ion channels in various physiological and pathological conditions. Further research is also needed to fully understand the biochemical and physiological effects of this compound and its potential side effects. Finally, more studies are needed to investigate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of 3-{[(2,4-dichloro-6-methylbenzyl)amino]methyl}-3-piperidinol dihydrochloride involves a multi-step process. The starting material is 2,4-dichloro-6-methylbenzylamine, which is reacted with formaldehyde and piperidine to form the intermediate compound. The intermediate is then reacted with hydrochloric acid and sodium borohydride to produce the final product, this compound. The purity and yield of the compound can be improved by using various purification techniques such as recrystallization or chromatography.

Scientific Research Applications

3-{[(2,4-dichloro-6-methylbenzyl)amino]methyl}-3-piperidinol dihydrochloride has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and toxicology. It has been shown to have an inhibitory effect on the activity of certain ion channels in the brain, which makes it a potential candidate for the treatment of neurological disorders such as epilepsy and neuropathic pain. Additionally, this compound has been studied for its potential use in drug discovery and development as a tool compound to study the function of ion channels.